Cas no 88101-67-1 (1,3-Dithiolane-4-methanol, 2-pentyl-, benzoate, cis-)

• Product name: 1,3-Dithiolane-4-methanol, 2-pentyl-, benzoate, cis-
• CAS No: 88101-67-1
• MF: C₁₆H₂₄O₃S₂
• MW: 328.48996257782
• CID: 644996
• PubChem ID: 71410846

1,3-Dithiolane-4-methanol, 2-pentyl-, benzoate, cis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane-4-methanol, 2-pentyl-, benzoate, cis-
• benzoic acid,[(2R,4S)-2-pentyl-1,3-dithiolan-4-yl]methanol
• 88101-67-1
• Benzoic acid--[(2R,4S)-2-pentyl-1,3-dithiolan-4-yl]methanol (1/1)
• DTXSID00830506

• Inchi： InChI=1S/C9H18OS2.C7H6O2/c1-2-3-4-5-9-11-7-8(6-10)12-9;8-7(9)6-4-2-1-3-5-6/h8-10H,2-7H2,1H3;1-5H,(H,8,9)/t8-,9+;/m0./s1
• InChI Key： YPRNXIWXKOHLNU-OULXEKPRSA-N
• SMILES： CCCCCC1SCC(S1)CO.C1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 328.11668697g/mol
• Monoisotopic Mass: 328.11668697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų